2-Chloro-4-ethoxy-5-methylbenzoic acid

Core Science & Biosynthesis

Technical Guide: Solubility and Stability Profiling of 2-Chloro-4-ethoxy-5-methylbenzoic Acid

Executive Summary

2-Chloro-4-ethoxy-5-methylbenzoic acid (CEMBA) represents a critical intermediate scaffold, structurally analogous to precursors used in the synthesis of SGLT2 inhibitors (e.g., Empagliflozin). As a benzoic acid derivative featuring halogenated and ether-linked substituents, its solubility and stability profiles are pivotal for process optimization, purification, and formulation.

This guide provides a rigorous, self-validating framework for characterizing CEMBA. It moves beyond generic protocols to address the specific electronic and steric effects of the ortho-chloro and para-ethoxy substituents, which dictate its pKa, lipophilicity, and degradation pathways.

Physicochemical Profiling & Theoretical Basis

Before initiating wet-lab experiments, a theoretical understanding of the molecule’s behavior is essential to design efficient protocols.

Structural Analysis & Predicted Properties

The ortho-chloro substituent exerts a strong electron-withdrawing inductive effect (-I), significantly increasing the acidity of the carboxylic acid group compared to unsubstituted benzoic acid. Conversely, the para-ethoxy group provides electron density via resonance (+R), slightly mitigating this effect but primarily enhancing lipophilicity.

Property	Predicted Value	Mechanistic Rationale
pKa	3.2 – 3.5	Lower than benzoic acid (4.2) due to o-Cl inductive effect; slightly buffered by p-OEt resonance.
LogP	3.4 – 3.8	Highly lipophilic due to -Cl, -CH3, and -OEt groups.
LogD (pH 7.4)	~0.5 – 1.0	At physiological pH, the molecule is ionized (carboxylate anion), significantly reducing apparent lipophilicity.
UV Max	~235, 275 nm	Benzene ring transitions; bathochromic shift expected from auxochromes (-Cl, -OEt).

Ionization Behavior

Understanding the pKa is critical for solubility profiling.

• pH < pKa (Acidic): CEMBA exists in its unionized, protonated form (

  ). Solubility is driven by intrinsic solubility ( ) and is expected to be low (< 0.1 mg/mL).

• pH > pKa (Basic): CEMBA exists as the carboxylate anion (

  ). Solubility increases exponentially according to the Henderson-Hasselbalch equation.

Solubility Profiling Protocols

Thermodynamic Equilibrium Solubility (Shake-Flask Method)

This is the gold standard for regulatory submissions.

Protocol:

• Preparation: Add excess solid CEMBA (~50 mg) to 10 mL of media in borosilicate glass vials.

• Media Selection:

  • Aqueous Buffers: pH 1.2 (HCl), pH 4.5 (Acetate), pH 6.8 (Phosphate).

  • Biorelevant Media: FaSSIF/FeSSIF (if oral absorption is targeted).

  • Process Solvents: Methanol, Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile.

• Equilibration: Agitate at 25°C ± 0.1°C for 24–72 hours.

• Separation: Centrifuge at 10,000 rpm for 10 mins or filter through 0.45 µm PVDF filters (pre-saturated to avoid adsorption).

• Quantification: Analyze supernatant via HPLC-UV against a standard curve.

• pH Verification: Measure the pH of the filtrate after equilibrium; the dissolved acid may shift the buffer pH.

Kinetic Solubility (High-Throughput Screening)

Used for early-stage screening where compound quantity is limited.

• Method: DMSO stock solution (10 mM) is spiked into aqueous buffers (final DMSO < 1%).

• Detection: Nephelometry (light scattering) to detect precipitation onset.

Visualization: Solubility Workflow

Figure 1: Standardized Thermodynamic Solubility Workflow ensuring pH validation.

Stability Assessment Protocols (Forced Degradation)

Stability studies must stress the molecule to identify intrinsic vulnerabilities. For CEMBA, the ether linkage and the methyl group are the primary sites of reactivity.

Degradation Pathways & Mechanisms

• Acidic Hydrolysis (Ether Cleavage):

  • Condition: 1N HCl, 60°C.

  • Mechanism:[1] Protonation of the ethoxy oxygen followed by nucleophilic attack (SN2/SN1), leading to O-dealkylation .

  • Product: 2-Chloro-4-hydroxy-5-methylbenzoic acid.

• Oxidative Degradation (Benzylic Oxidation):

  • Condition: 3% H₂O₂, RT to 60°C.

  • Mechanism:[1] Radical attack on the benzylic methyl group (-CH3).

  • Product: 2-Chloro-4-ethoxy-1,5-dicarboxybenzene (Phthalic acid derivative).

• Photolytic Degradation (Dechlorination):

  • Condition: UV/Vis Light (1.2 million lux hours).

  • Mechanism:[1] Homolytic cleavage of the C-Cl bond.

  • Product: 4-Ethoxy-3-methylbenzoic acid (De-chloro analog).

Forced Degradation Protocol (ICH Q1A)

Stress Type	Conditions	Target Degradation	Sampling Points
Acid	0.1N - 1N HCl, 60°C	5-20%	0, 2, 6, 24 hrs
Base	0.1N - 1N NaOH, 60°C	5-20%	0, 2, 6, 24 hrs
Oxidation	3% H₂O₂, RT	5-20%	0, 6, 24 hrs
Thermal	80°C (Solid & Solution)	N/A	1, 3, 7 days
Photo	ICH Q1B Option 2	N/A	End of cycle

Visualization: Degradation Pathways

Figure 2: Potential degradation pathways for CEMBA based on functional group reactivity.

Analytical Method Development (HPLC-UV)

To accurately quantify solubility and degradation, a robust HPLC method is required.

Chromatographic Conditions:

• Column: C18 (L1), 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge or Agilent Zorbax).

• Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water (pH ~2.5 to suppress ionization of the carboxylic acid, ensuring sharp peaks).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 5% B (Hold)

  • 2-15 min: 5% -> 95% B (Linear Gradient)

  • 15-20 min: 95% B (Wash)

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 235 nm (primary) and 275 nm (secondary).

• Temperature: 40°C.

Validation Criteria:

• Specificity: Resolution > 1.5 between CEMBA and all degradation products.

• Linearity:

  over 0.1 µg/mL to 100 µg/mL.

• Accuracy: Recovery 98-102%.

Regulatory & Compliance Context

All studies should be aligned with the International Council for Harmonisation (ICH) guidelines to ensure data integrity for regulatory filings (IND/NDA).

• ICH Q1A (R2): Stability Testing of New Drug Substances and Products. Defines the stress testing requirements.

• ICH Q1B: Photostability Testing.

• ICH Q2 (R1): Validation of Analytical Procedures.

• USP <1225>: Validation of Compendial Procedures.

References

• International Council for Harmonisation (ICH). ICH Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. (2003). Link

• International Council for Harmonisation (ICH). ICH Guideline Q1B: Stability Testing: Photostability Testing of New Drug Substances and Products. (1996). Link

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews 46.1-3 (2001): 3-26. Link

• Tong, W. Q. "Solubility and Dissolution in Pharmaceutical Development." Developing Solid Oral Dosage Forms. Academic Press, 2017. Link

• Blessy, M., et al. "Stress testing of pharmaceutical products: A review." Journal of Pharmaceutical Analysis 4.3 (2014): 159-165. Link

Sources

• 1. Synthesis method of Empagliflozin intermediate - Eureka | Patsnap [eureka.patsnap.com]

Advanced Technical Guide: Substituted Benzoic Acid Derivatives

Executive Summary

Substituted benzoic acid derivatives represent a foundational scaffold in modern medicinal chemistry and materials science. Serving as the pharmacophoric core for non-steroidal anti-inflammatory drugs (NSAIDs), preservatives, and high-performance polymers, their utility is defined by the precise electronic tuning of the benzene ring. This guide moves beyond basic textbook definitions to explore the causality between substituent electronic effects and reactivity , providing validated protocols for their synthesis and optimization.

Electronic Fundamentals & The Hammett Relationship

The reactivity and biological activity of benzoic acid derivatives are governed by the electronic density of the aromatic ring. This relationship is quantitatively described by the Hammett Equation , which correlates the dissociation constant (

) of substituted benzoic acids with the electronic nature of the substituent.[1]

The Hammett Equation

[1]

• : Dissociation constant of the substituted acid.
• : Dissociation constant of unsubstituted benzoic acid.
• (Rho) : Reaction constant (measure of sensitivity to electronic effects; for benzoic acid dissociation).
• (Sigma) : Substituent constant.[1][2]

Quantitative Data: Electronic Impact on Acidity

The table below illustrates how substituents alter the

relative to the parent benzoic acid ( ).

Substituent (Position)	Electronic Effect	Hammett Constant ( )	(Approx)	Mechanistic Impact
-NO	Strong EWG (Resonance/Induction)	+0.78	3.44	Stabilizes carboxylate anion; increases acidity.
-NO	EWG (Induction only)	+0.71	3.45	Strong inductive withdrawal; no resonance stabilization.
-Cl	Weak EWG (Induction > Resonance)	+0.23	3.99	Inductive withdrawal outweighs resonance donation.
H	Neutral (Reference)	0.00	4.20	Baseline reactivity.
-CH	Weak EDG (Hyperconjugation)	-0.17	4.37	Destabilizes anion; decreases acidity.
-OCH	Strong EDG (Resonance)	-0.27	4.47	Strong resonance donation significantly lowers acidity.

Expert Insight: When designing drug candidates, manipulating these

values allows for precise tuning of lipophilicity ( ) and metabolic stability without altering the core scaffold structure.

Synthetic Architectures

Modern synthesis has shifted from harsh oxidative conditions (KMnO

/Chromic acid) toward catalytic carbonylation and green oxidation methods.

Decision Logic for Synthetic Route Selection

The following decision tree provides a logic flow for selecting the optimal synthetic pathway based on starting material availability and functional group tolerance.

Figure 1: Strategic decision tree for selecting synthetic routes based on substrate availability and green chemistry requirements.

Experimental Protocols

Protocol A: Palladium-Catalyzed Hydroxycarbonylation (Modern)

This protocol utilizes aryl halides, avoiding the need for pre-functionalized toluene derivatives. It is superior for synthesizing derivatives with sensitive ortho-substituents.

• Scope: Aryl Iodides/Bromides

  Benzoic Acids[3][4]

• Mechanism: Pd(0)/Pd(II) catalytic cycle involving oxidative addition, CO insertion, and nucleophilic attack by H

  O.

Reagents & Equipment:

• Aryl Iodide (1.0 equiv)

• Pd(OAc)

  (2 mol%)

• Ligand: Xantphos or PPh

  (4 mol%)

• Base: Triethylamine (Et

  N) (2.0 equiv)

• Solvent: DMF/H

  O (9:1 ratio)

• CO Source: CO balloon (1 atm) or Molybdenum hexacarbonyl (solid CO source).

Step-by-Step Methodology:

• Catalyst Pre-formation: In a dry Schlenk tube, charge Pd(OAc)

  and the phosphine ligand. Purge with Argon for 5 minutes. Add anhydrous DMF (2 mL/mmol substrate) and stir at room temperature for 10 minutes until a homogenous yellow solution forms (active Pd(0) species).

• Substrate Addition: Add the Aryl Iodide and Et

  N to the catalyst mixture.

• Carbonylation: Introduce CO atmosphere (balloon).[5] Critical Step: Ensure the system is thoroughly purged of O

  to prevent catalyst poisoning (Pd black precipitation).

• Nucleophilic Attack: Inject degassed H

  O (5-10 equiv). Heat the reaction mixture to 80°C.

• Reaction Monitoring: Monitor via TLC or HPLC. Conversion typically completes in 6-12 hours.

• Workup (Self-Validating): Acidify the reaction mixture with 1M HCl to pH 2. The benzoic acid product should precipitate.[6] If oil forms, extract with Ethyl Acetate, wash with brine, and dry over Na

  SO .

Protocol B: Green Oxidation using TBHP (Metal-Free Option)

Ideal for converting benzyl alcohols or activated toluenes without heavy metal contamination.

Reagents:

• Substituted Toluene/Benzyl Alcohol

• Oxidant: tert-Butyl hydroperoxide (TBHP) (70% aq., 3.0 equiv)

• Catalyst: Iodine (I

  ) (10 mol%) or metal-free conditions using Oxone.

• Solvent: Water (neat conditions often possible).

Methodology:

• Mix substrate and TBHP in water.

• Heat to 80°C in a sealed tube (pressure build-up aids oxygen transfer).

• Stir for 12 hours.

• Validation: Cool to room temperature. Add saturated Na

  S O to quench unreacted peroxide (starch-iodide paper test to confirm). Acidify to precipitate product.

Medicinal Chemistry & Structure-Activity Relationship (SAR)

In drug discovery, the benzoic acid moiety functions primarily as a hydrogen bond donor/acceptor and an ionic anchor.[7]

Pharmacophore Mechanics

• Ionic Anchoring: At physiological pH (7.4), benzoic acids (

  ) exist as carboxylate anions. This allows for strong electrostatic interactions with positively charged amino acid residues (Arginine, Lysine) in target proteins.

• Bioisosteres: Common replacements to improve pharmacokinetics include Tetrazoles (similar

  , better metabolic stability) and Sulfonamides.

Mechanistic Pathway: Pd-Catalyzed Carbonylation

The following diagram details the catalytic cycle utilized in Protocol A, visualizing the critical oxidative addition and reductive elimination steps.

Figure 2: Catalytic cycle for the Palladium-catalyzed hydroxycarbonylation of aryl halides.

References

• Mechanistic Studies on Pd-Catalyzed Carbonylation

  • Title: Palladium-Catalyzed Carbonylation and Arylation Reactions.[4][8][9][10]

  • Source: Diva Portal (Stockholm University Thesis).

  • URL:[Link]

• Green Synthesis & Oxidation Protocols

  • Title: Neat Synthesis of Substituted Benzoic Acids Employing TBHP/Oxone C
  • Source: Proceedings of the National Academy of Sciences, India (ResearchG

  • URL:[Link]

• Modern Electrochemical Approaches

  • Title: Synthesis of Benzoic Acids from Electrochemically Reduced CO2 Using Heterogeneous C
  • Source: ChemSusChem (NIH/PubMed Central).

  • URL:[Link]

• SAR and Drug Discovery Applications

  • Title: Structure-Activity Relationship of Benzoic Acid Derivatives: A Compar

  • Source: BenchChem.[7]

• Hammett Equation & Acidity Data

  • Title: The Hammett Equation and Substituent Constants.[1][11][12]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis of Benzoic Acids from Electrochemically Reduced CO2 Using Heterogeneous Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ajrconline.org [ajrconline.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chimia.ch [chimia.ch]
• 9. researchgate.net [researchgate.net]
• 10. diva-portal.org [diva-portal.org]
• 11. The Hammett substituent constant σσ A [ns1.almerja.com]
• 12. assets.cambridge.org [assets.cambridge.org]

Protocols & Analytical Methods

Derivatization of 2-Chloro-4-ethoxy-5-methylbenzoic acid for biological screening

Application Note: Strategic Derivatization of 2-Chloro-4-ethoxy-5-methylbenzoic Acid

Content Type: Technical Guide & Protocols Target Audience: Medicinal Chemists, HTS Screeners, and Lead Optimization Scientists.

Executive Summary: The Scaffold Advantage

2-Chloro-4-ethoxy-5-methylbenzoic acid represents a "privileged" yet underutilized scaffold in medicinal chemistry. Its value lies not just in its availability, but in its specific substitution pattern, which offers a unique balance of steric and electronic properties for biological screening libraries.

• The Anchor (C-1 Carboxyl): A versatile handle for generating hydrogen-bond donor/acceptor motifs (amides) or bioisosteres (heterocycles).

• The Latent Handle (C-2 Chloro): Unlike bromo- or iodo-analogs, the aryl chloride is chemically stable during standard amidation but can be activated for cross-coupling (Suzuki/Buchwald) using specialized modern catalysts, allowing for "Late-Stage Diversification."

• The Lipophilic Modulators (C-4 Ethoxy, C-5 Methyl): These electron-donating groups (EDGs) increase the electron density of the ring. While this improves metabolic stability against oxidative metabolism at the ring, it renders the aryl chloride less reactive toward oxidative addition, necessitating specific catalytic protocols.

This guide outlines a modular workflow to convert this single precursor into three distinct chemical libraries suitable for High-Throughput Screening (HTS).

Strategic Workflow & SAR Logic

The following flowchart illustrates the divergent synthesis strategy. We prioritize the Amide Library (primary screening) followed by Cross-Coupling (hit-to-lead optimization).

Figure 1: Divergent synthesis workflow. Library A is generated first; select hits from A are upgraded to Library B via palladium catalysis.

Protocol 1: High-Throughput Amide Library Generation

Rationale: The electron-rich nature of the 4-ethoxy and 5-methyl groups reduces the electrophilicity of the carbonyl carbon. Standard EDC/NHS coupling may be sluggish.[1] We utilize HATU or T3P (Propylphosphonic anhydride) , which are superior for sterically hindered or electron-rich benzoic acids [1].

Scope: 96-well plate format for automated liquid handling.

Materials

• Scaffold: 0.2 M solution of 2-Chloro-4-ethoxy-5-methylbenzoic acid in DMA (Dimethylacetamide).

• Amine Set: 0.2 M solutions of diverse amines (aliphatic, aromatic, heteroaromatic) in DMA.

• Reagent: HATU (0.25 M in DMA) and DIPEA (Neat).

• Purification: Solid-supported Carbonate resin (to scavenge acid) and Isocyanate resin (to scavenge amine).

Step-by-Step Procedure

• Dispensing: Into each well of a 96-well deep-well plate, dispense:

  • 100 µL Scaffold solution (20 µmol).

  • 110 µL Amine solution (22 µmol, 1.1 equiv).

  • 100 µL HATU solution (25 µmol, 1.25 equiv).

  • 10 µL DIPEA (57 µmol, ~2.8 equiv).

• Incubation: Seal the plate and shake at 600 rpm at Room Temperature for 16 hours .

  • Note: If using aniline derivatives (aromatic amines), increase temperature to 50°C due to lower nucleophilicity.

• Quenching/Scavenging (Purification-Free Workup):

  • Add 50 mg of Polymer-supported Isocyanate (scavenges excess amine).

  • Add 50 mg of Polymer-supported Carbonate (scavenges excess acid/HOBt byproduct).

  • Add 300 µL MeOH to facilitate resin swelling.

  • Shake for 4 hours.

• Filtration: Filter the supernatant into a pre-weighed receiving plate using a vacuum manifold.

• Drying: Evaporate solvent using a centrifugal evaporator (Genevac) at 40°C.

• QC: Re-dissolve a random selection (10%) in DMSO-d6 for 1H-NMR or analyze via LC-MS.

Data Output:

Parameter	Value
Typical Yield	85-95% (Aliphatic), 60-80% (Aromatic)
Purity (LC-MS)	>90% (sufficient for primary screening)

| Throughput | 96 compounds / 24 hours |

Protocol 2: Suzuki-Miyaura Coupling (The "2-Chloro" Challenge)

Rationale: The 2-chloro position is sterically hindered by the newly formed amide (or acid) and electronically deactivated by the 4-ethoxy group. Standard Pd(PPh3)4 will fail. You must use Buchwald Precatalysts (e.g., XPhos Pd G3 or RuPhos Pd G3) which are designed to facilitate oxidative addition into electron-rich aryl chlorides [2].

Critical Constraint: Perform this reaction on the amide derivative (from Protocol 1), not the free acid. The free carboxylate can coordinate to Palladium, poisoning the catalyst.

Materials

• Substrate: Amide derivative from Protocol 1 (0.1 mmol).

• Boronic Acid: Aryl/Heteroaryl boronic acid (0.15 mmol).

• Catalyst: XPhos Pd G3 (2 mol%) – Specific for steric hindrance.

• Base: K3PO4 (0.3 mmol, 3.0 equiv).

• Solvent: 1,4-Dioxane/Water (4:1 ratio).

Step-by-Step Procedure

• Setup: In a reaction vial (or 24-well block), combine the amide substrate, boronic acid, and K3PO4.

• Inertion: Evacuate and purge with Nitrogen (3 cycles). Oxygen is the enemy of this catalytic cycle.

• Catalyst Addition: Add the XPhos Pd G3 catalyst (solid or solution in degassed dioxane).

• Reaction: Heat to 80-100°C for 4-12 hours.

  • Monitoring: Check LC-MS for the disappearance of the chloro-starting material (M+2 isotope pattern disappears).

• Workup: Dilute with EtOAc, wash with water/brine. Dry organic phase over MgSO4.

• Purification: This step usually requires Flash Chromatography (unlike Protocol 1) to remove Pd-ligand residues which can cause false positives in biological assays.

Protocol 3: Benzimidazole Formation (Bioisostere)

Rationale: Condensing the benzoic acid with o-phenylenediamines creates a benzimidazole core. This removes the hydrogen bond donor/acceptor of the amide but creates a rigid, flat bicyclic system often favored in kinase inhibitors [3].

Step-by-Step Procedure

• Mix: Combine 2-Chloro-4-ethoxy-5-methylbenzoic acid (1 equiv) and substituted o-phenylenediamine (1.1 equiv).

• Reagent: Add PPA (Polyphosphoric Acid) or T3P in Pyridine.

  • Green Alternative: Reflux in EtOH with catalytic Sodium Metabisulfite (Na2S2O5).

• Heat: Microwave irradiation at 150°C for 20 minutes (if using PPA/T3P).

• Workup: Basify with NaOH (aq) to precipitate the product. Filter and wash with water.

Biological Screening Preparation

Solubility Profile: The 2-chloro-4-ethoxy-5-methyl motif is moderately lipophilic (cLogP ~ 2.5 - 3.5 depending on the amide).

• Stock Prep: Dissolve library compounds to 10 mM in DMSO .

• Storage: Store at -20°C. Avoid repeated freeze-thaw cycles.

• Assay Concentration: Typically screened at 10 µM (1% DMSO final).

• False Positive Warning: The 2-chloro group is stable, but if the "Library B" (Suzuki) reaction is incomplete, residual Palladium can inhibit certain enzymes (e.g., kinases). Always run a metal scavenger step (SiliaMetS-Thiol) for Library B.

References

• Dunetz, J. R., et al. (2011).[2] "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development. Link

• Buchwald, S. L., et al. (2013). "Precatalysts for Suzuki–Miyaura Coupling of Unstable Boronic Acids and Hindered Aryl Chlorides." Journal of the American Chemical Society.[3] Link

• Barki, A., et al. (2023). "Benzimidazoles: A versatile scaffold in medicinal chemistry."[4] European Journal of Medicinal Chemistry. Link

• PubChem Compound Summary. (2025). "2-Chloro-5-methylbenzoic acid."[4][5][6][7] National Library of Medicine. Link

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amide synthesis by acylation [organic-chemistry.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chemimpex.com [chemimpex.com]
• 5. 2-Chloro-5-methylbenzoic Acid 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 6. 2-AMINO-4-CHLORO-5-METHYL-BENZOIC ACID | 155184-81-9 [chemicalbook.com]
• 7. medchemexpress.com [medchemexpress.com]

In vitro assays involving 2-Chloro-4-ethoxy-5-methylbenzoic acid

Application Note: In Vitro Profiling and Quality Control of 2-Chloro-4-ethoxy-5-methylbenzoic Acid (CEMBA) as a Pharmaceutical Scaffold

Executive Summary

2-Chloro-4-ethoxy-5-methylbenzoic acid (CEMBA) (CAS: 2383629-95-4) represents a critical halogenated benzoic acid scaffold in modern medicinal chemistry. Structurally analogous to key intermediates used in the synthesis of Hypoxia-Inducible Factor 2 alpha (HIF-2α) inhibitors (e.g., Belzutifan) and next-generation agrochemicals, its utility hinges on precise physiochemical and metabolic characterization.

This application note provides a rigorous technical framework for evaluating CEMBA. We focus on three core in vitro assays essential for validating its suitability as a drug precursor: Thermodynamic Solubility Profiling , Microsomal Metabolic Stability (specifically O-dealkylation liability) , and Genotoxicity Screening (Ames Test) . These protocols are designed to identify metabolic "soft spots" and ensure the integrity of downstream synthetic libraries.

Structural Context & Mechanistic Relevance

CEMBA features a trisubstituted benzene ring with three distinct functional handles:

• Carboxylic Acid (-COOH): Primary handle for amide coupling or esterification to generate focused libraries.

• Ethoxy Group (-OCH2CH3): A lipophilic donor, but a known site for Cytochrome P450 (CYP)-mediated O-dealkylation.

• Chloro & Methyl Substituents: Provide steric bulk and electronic modulation, critical for optimizing binding affinity in hydrophobic pockets (e.g., the PAS-B domain of HIF-2α).

Scientific Rationale: In drug design, the ethoxy group often serves as a bioisostere for other alkoxy or cycloalkoxy groups. However, its susceptibility to rapid metabolism can limit the half-life of the final drug candidate. Therefore, early-stage in vitro metabolic stability testing of this specific intermediate is crucial to predict the liability of the final scaffold.

Material Properties & Handling

Property	Specification	Notes
Appearance	White to off-white crystalline solid	Hygroscopic; store in desiccator.
Molecular Weight	214.65 g/mol	Suitable for LC-MS detection (ESI-).
Solubility	DMSO (>50 mM), Ethanol (>20 mM)	Poor aqueous solubility at pH < 4.
Stability	Stable at RT for >12 months	Avoid strong oxidizing agents.
pKa (Calc.)	~3.5 - 4.0 (Carboxylic acid)	Ionized at physiological pH (7.4).

Protocol 1: Thermodynamic Solubility & LogD Determination

Objective: To determine the aqueous solubility and lipophilicity (LogD) of CEMBA at physiological pH (7.4), a critical predictor for oral bioavailability and formulation success.

Methodology: Shake-Flask Method coupled with HPLC-UV quantification.

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4.[1]

• 1-Octanol (saturated with PBS).

• DMSO (HPLC Grade).

• HPLC Mobile Phase: Acetonitrile (ACN) / 0.1% Formic Acid in Water.

Step-by-Step Protocol:

• Stock Preparation: Dissolve 10 mg of CEMBA in 1 mL DMSO to create a 46.5 mM stock solution.

• Equilibration (Solubility):

  • Add excess solid CEMBA (~2 mg) to 1 mL of PBS (pH 7.4) in a glass vial.

  • Incubate at 37°C with shaking (300 rpm) for 24 hours.

  • Filter the supernatant using a 0.22 µm PVDF filter to remove undissolved solid.

• Equilibration (LogD):

  • Mix 1 mL of 1-Octanol (PBS-saturated) and 1 mL of PBS (Octanol-saturated) in a vial.

  • Spike 10 µL of CEMBA stock into the biphasic system.

  • Vortex for 5 minutes and centrifuge at 3000 x g for 10 minutes to separate phases.

• Quantification:

  • Inject 10 µL of the filtrate (Solubility) and both phases (LogD) into HPLC.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm, 4.6 x 100 mm).

  • Detection: UV at 254 nm (aromatic ring absorption).

  • Calculation:

Acceptance Criteria:

• High Solubility: > 100 µM (Ideal for fragment-based screening).

• Optimal LogD: 1.0 - 3.0 (Good balance of permeability and solubility).

Protocol 2: Microsomal Metabolic Stability (O-Dealkylation)

Objective: To assess the metabolic stability of the ethoxy group on CEMBA. The primary metabolic pathway is expected to be CYP450-mediated O-dealkylation, yielding the phenolic metabolite (2-chloro-4-hydroxy-5-methylbenzoic acid).

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

• 0.1 M Potassium Phosphate Buffer (pH 7.4).

• Stop Solution: Ice-cold Acetonitrile with Internal Standard (e.g., Tolbutamide).

Step-by-Step Protocol:

• Pre-Incubation:

  • Prepare a reaction mixture containing 0.5 mg/mL HLM and 1 µM CEMBA in Phosphate Buffer.

  • Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation:

  • Add NADPH regenerating system to initiate the reaction.

  • Final Volume: 200 µL per time point.

• Sampling:

  • At time points

    minutes, remove 20 µL aliquots.

  • Immediately quench into 80 µL of ice-cold Stop Solution.

• Processing:

  • Centrifuge quenched samples at 4000 rpm for 20 minutes at 4°C to precipitate proteins.

  • Transfer supernatant to LC-MS/MS vials.

• Analysis (LC-MS/MS):

  • Transition: Monitor parent [M-H]- (m/z ~213) and predicted phenol metabolite [M-H]- (m/z ~185).

  • Calculation: Plot

    vs. Time to determine intrinsic clearance ( ).

Data Interpretation:

• High Stability:

  min. Indicates the ethoxy group is robust.

• Low Stability:

  min. Suggests rapid O-dealkylation; consider replacing ethoxy with a bioisostere (e.g., difluoromethoxy) in future iterations.

Visualization: Metabolic Pathway & Assay Workflow

Figure 1: Predicted CYP450-mediated O-dealkylation pathway of CEMBA. The ethoxy group is oxidized to an unstable hemiacetal, which collapses to release the phenol metabolite and acetaldehyde.

Figure 2: Step-by-step workflow for the Microsomal Metabolic Stability Assay.

Protocol 3: Genotoxicity Screening (Ames Test)

Objective: Benzoic acid derivatives can occasionally exhibit genotoxicity depending on substitution patterns. This assay uses Salmonella typhimurium strains to detect potential mutagenicity of CEMBA.

Methodology: Standard Plate Incorporation Method (OECD 471).

Strains:

• TA98: Detects frameshift mutations.

• TA100: Detects base-pair substitutions.

Protocol Summary:

• Dose Range: Prepare CEMBA concentrations from 5 µ g/plate to 5000 µ g/plate .

• Activation: Perform assay with (+S9) and without (-S9) metabolic activation (rat liver S9 fraction) to detect if metabolites (like the phenol form) are mutagenic.

• Incubation: Plate bacteria + test compound + top agar onto minimal glucose agar. Incubate at 37°C for 48 hours.

• Scoring: Count revertant colonies. A 2-fold increase over solvent control (DMSO) is considered positive.

Significance: A negative Ames result is a critical "Go" decision gate for using CEMBA as a core scaffold in pharmaceutical development.

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes. Drug Metabolism and Disposition, 27(11), 1350-1359. Link

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. Link

• Wallace, E. M., et al. (2016). A Small-Molecule Antagonist of HIF2α Is Efficacious in Preclinical Models of Renal Cell Carcinoma. Cancer Research, 76(18), 5491-5500. (Describes the development of Belzutifan-like scaffolds). Link

• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology, 14(6), 611–650. (Mechanisms of O-dealkylation). Link

Sources

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Common side reactions in the synthesis of substituted benzoic acids

Status: Operational 🟢 Current Wait Time: 0 minutes Operator: Senior Application Scientist (Process Chemistry Division)[1]

Welcome to the Synthesis Troubleshooting Hub

You have reached the Tier-3 Support for aromatic carboxylic acid synthesis.[1] This guide is not a textbook; it is a root-cause analysis engine designed to rescue failing reactions. We treat your synthesis as a system—when it fails, it is usually because a specific variable pushed the system into a competitive pathway.

Below are the three most common "Support Tickets" we receive regarding the synthesis of substituted benzoic acids, complete with diagnostic workflows and mechanistic corrections.

Module 1: Oxidation of Alkylbenzenes

Ticket ID: OX-404 Common Issue: "My yield is low, and I’m seeing significant ring degradation or unreacted starting material."

The System Logic

The oxidation of alkylbenzenes (e.g., toluenes, ethylbenzenes) relies on the abstraction of a benzylic hydrogen .[2][3] This forms a benzylic radical/cation intermediate, which is sequentially oxidized to an alcohol, aldehyde, and finally the carboxylic acid.

• Critical Rule: If there is no benzylic hydrogen (e.g., tert-butylbenzene), the reaction will not proceed.[2][4]

• The Trap: Electron-rich rings (containing -OH, -OR, -NH2) are susceptible to oxidative ring cleavage before the side chain is fully oxidized.

Diagnostic Protocol

Symptom	Probable Cause	Corrective Action
No Reaction	Substrate lacks benzylic H or oxidant is insoluble.[1]	Verify substrate structure.[1] If using KMnO₄, add a phase transfer catalyst (e.g., TBAB) or switch to solvent mixtures (Pyridine/H₂O).
Ring Cleavage	Ring is too electron-rich (activated).[1]	Buffer the reaction (add MgSO₄). Switch to milder oxidants (e.g., O₂/Co-Mn catalyst) or protect the activating group (e.g., acetylate the amine).
Stalled at Aldehyde	Insufficient oxidant equivalents or pH drop.[1]	Ensure pH > 9 (for KMnO₄).[1] Aldehydes oxidize faster in basic media due to hydrate formation.[1]
Chlorinated Byproducts	Interaction with HCl during workup.[1]	If MnO₂ is present, adding HCl generates Cl₂ gas, which chlorinates the ring. Filter MnO₂ before acidification.

Visualizing the Failure Pathways

Figure 1: The Oxidation Decision Tree. Note that electron-rich rings risk diverting to the red "Ring Degradation" pathway if conditions are too harsh.

Module 2: Grignard Carboxylation

Ticket ID: GR-500 Common Issue: "I obtained the de-halogenated arene (Ar-H) or a dimer (Ar-Ar) instead of the acid."

The System Logic

Carboxylation via Grignard (Ar-MgX + CO₂) is a nucleophilic attack on the electrophilic carbon of CO₂.[5] The resulting carboxylate salt (Ar-COO⁻MgX⁺) is stable and resists further attack by the Grignard reagent, preventing ketone/alcohol formation (a common issue with other electrophiles).

• The Trap: Grignard reagents are arguably the strongest bases commonly used. They will find protons anywhere (air, solvent, glass surface) faster than they will find CO₂.[1]

Troubleshooting Guide

Issue 1: Formation of Ar-H (Protonation)

• Mechanism:

• The "Dry Ice" Mistake: Researchers often crush dry ice and add it to the flask. Condensation from the air freezes onto the dry ice. When added to the reaction, this water kills the Grignard.

• Solution: Generate CO₂ gas in a separate flask (sublimation) and pass it through a drying tube (CaCl₂) before bubbling it into the Grignard solution.

Issue 2: Formation of Ar-Ar (Wurtz-type Homocoupling)

• Mechanism:

• Cause: High local concentration of Ar-X reacting with already formed Ar-MgX.[1]

• Solution: Slow addition of the halide to the magnesium (dilution is key). Lower the temperature.

Issue 3: Reaction with the wrong Electrophile

• Scenario: Substrate contains a ketone, ester, or nitrile.[1][5][6][7]

• Outcome: The Grignard attacks its own functional group (polymerization/oligomerization).[1]

• Solution: This method is forbidden for substrates with electrophilic functional groups.[1] Use Iodine/Magnesium exchange at -78°C (Knochel-Hauser base) or switch to Palladium-catalyzed carbonylation (Module 3).[1]

Module 3: Palladium-Catalyzed Carbonylation

Ticket ID: PD-303 Common Issue: "I see dehalogenation (Ar-H) or low conversion despite high catalyst loading."

The System Logic

This cycle involves Oxidative Addition (Pd inserts into Ar-X), CO Insertion (forming Ar-CO-Pd), and Nucleophilic Attack (by water/hydroxide to form acid).

• The Trap: The catalytic cycle has "off-ramps." If CO insertion is slow, the Ar-Pd-X species can undergo

  -hydride elimination (if alkyl groups are on the ligand) or reduction by the solvent/base.

Mechanism & Failure Points

Figure 2: The Palladium Carbonylation Cycle. The critical failure point is the "Oxidative Addition" intermediate; if CO pressure is too low, the complex collapses to Ar-H.

Diagnostic Protocol

Observation	Root Cause	Fix
Product is Ar-H	CO Starvation. The rate of CO insertion is slower than the rate of reduction.	Increase CO pressure (balloon autoclave). Ensure efficient gas-liquid mixing (stirring rate > 800 rpm).
Palladium Black Precipitate	Ligand dissociation / Catalyst death.[1]	Add excess phosphine ligand.[1] Ensure the reaction is strictly oxygen-free (O₂ oxidizes phosphines to phosphine oxides, killing the catalyst).
Product is Ester (Ar-COOR)	Wrong Nucleophile.	If using alcohol as a solvent, you will make the ester. Use Dioxane/Water or DMF/Water mixtures to ensure the Acid is formed.[1]

Module 4: The "Aftermath" (Decarboxylation)

Ticket ID: ISO-900 Common Issue: "I made the acid, but lost it during purification/drying."

The Phenomenon: Protodecarboxylation.[1] Substituted benzoic acids, particularly those with electron-withdrawing groups or ortho-substituents, can lose CO₂ upon heating.[1][8]

• Mechanism: The ring proton is replaced by the carboxyl group.[4][9] In reverse (decarboxylation), a proton from the solvent or the acid itself facilitates the loss of CO₂ via a cyclic transition state.

• Risk Factors:

  • Ortho-substitution (Steric strain relief drives CO₂ loss).[1]

  • High temperatures (>100°C) during recrystallization.[1]

  • Acidic pH during workup (facilitates protonation of the ipso carbon).[1]

Prevention:

• Avoid distillation of these acids.[1]

• Perform recrystallization below 80°C.

• Store as the carboxylate salt (sodium benzoate derivative) if the free acid is unstable.[1]

References

• Oxidation of Alkylbenzenes

  • Source: OpenStax Chemistry.[1] "16.8 Oxidation of Aromatic Compounds."

  • URL:[Link]

• Decarboxylation Mechanisms

  • Source: Li, J. et al. "Mechanisms of decarboxylation of ortho-substituted benzoic acids."[1] Journal of Physical Chemistry A.

  • URL:[Link]

• Grignard Side Reactions

  • Source: Master Organic Chemistry.[1][10] "Reactions of Grignard Reagents."

  • URL:[Link]

• Palladium Carbonylation

  • Source: Brennführer, A. et al. "Palladium-Catalyzed Carbonylation Reactions of Aryl Halides."[1] Angewandte Chemie International Edition.

  • URL:[Link]

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. 16.3. Reactions of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. 16.8 Oxidation of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 5. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 6. Palladium-Catalyzed Carbonylation of Aryl, Alkenyl, and Allyl Halides with Phenyl Formate [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming solubility problems of 2-Chloro-4-ethoxy-5-methylbenzoic acid in assays

Solubility & Assay Optimization Guide[1]

Case ID: SOL-2C4E5M-001 Status: Open Classification: Physicochemical Troubleshooting Assigned Specialist: Senior Application Scientist[1]

Executive Technical Summary

The Core Problem: 2-Chloro-4-ethoxy-5-methylbenzoic acid presents a classic "Lipophilic Weak Acid" paradox.

• Structural Analysis: The molecule contains a hydrophilic carboxyl group (acidic) fighting against three lipophilic substituents: a chloro group (C2), an ethoxy group (C4), and a methyl group (C5).

• The Trap: Researchers often dissolve it in DMSO (where it is highly soluble) and spike it into a neutral biological buffer (pH 7.4).[1] While the pH is theoretically high enough to ionize the acid (

  ), the high ionic strength of buffers (like PBS) and the "solvent shock" of moving from 100% DMSO to 99% water often triggers kinetic precipitation . This results in invisible micro-aggregates that cause erratic assay data.

Key Physicochemical Parameters (Estimated):

Property	Value (Approx)	Implication

|

| 3.5 – 4.0 | At pH < 3.5, it is neutral and insoluble.[1] At pH > 5.0, it is anionic and soluble.[1] | | LogP | ~3.8 | Highly lipophilic.[1] Prone to non-specific binding to plastics and proteins.[1] | | Water Solubility | < 0.1 mg/mL | Practically insoluble in pure water without pH adjustment.[1] |

Master Protocol: Stock Preparation & Dilution

Do not treat this compound like a standard library molecule.[1] Follow this "Salt-Bridge" protocol to ensure thermodynamic stability.

Phase A: Choosing the Primary Solvent

Decision Matrix:

• For Cell-Based Assays: Use DMSO .[1][2] (Cells cannot tolerate high pH).[1]

• For Enzymatic/Biochemical Assays: Use 0.1 M NaOH .[1] (This converts the acid to its sodium salt immediately, drastically increasing aqueous solubility).

Phase B: The "Step-Down" Dilution Method (Preventing Crash-Out)

Directly piping 10 mM DMSO stock into aqueous buffer often causes precipitation at the injection site.[1] Use this intermediate step.

Protocol:

• Prepare Stock: 10 mM in 100% DMSO (anhydrous).

• Intermediate Dilution (10x):

  • Prepare a solution of 50% DMSO / 50% PBS .

  • Dilute your 10 mM stock 1:10 into this mixture.

  • Result: 1 mM compound in 55% DMSO.[1] (The high organic content keeps the lipophilic core solvated while introducing water/ions gently).[1]

• Final Assay Dilution:

  • Dilute the Intermediate 1:100 into your final Assay Buffer.[1]

  • Result: 10 µM compound in ~0.5% DMSO.[1]

  • Why this works: You avoid the massive polarity jump from dielectric constant

    (DMSO) to (Water) in a single step.[1]

Troubleshooting Visualized

Workflow: Solubility Decision Logic

Use this flow to diagnose "Cloudy Wells" or "Low Signal."

Figure 1: Decision tree for diagnosing solubility failures. The priority is ensuring ionization (pH control) before addressing hydrophobicity (cosolvents).

HPLC & LC-MS Method Optimization

Standard generic gradients often fail with this molecule, leading to peak tailing (interaction with silanols) or carryover.[1]

The Issue: In a standard Water/Acetonitrile gradient with 0.1% Formic Acid (pH ~2.7), the molecule is protonated (neutral) .

• Pros: High retention (good for separating from polar impurities).[1]

• Cons: Low solubility in the aqueous mobile phase A. It may precipitate in the needle or loop.[1]

Recommended Method (The "High pH" Approach): Switching to a basic mobile phase ensures the molecule is negatively charged, reducing hydrophobic interaction with the column stationary phase and preventing precipitation.

Parameter	Recommended Setting	Rationale
Column	C18 with "Hybrid Particle" technology (e.g., BEH C18)	High-pH stable (up to pH 12).[1]
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10)	Ensures full ionization ( ).[1]
Mobile Phase B	Acetonitrile	Standard organic modifier.[1]
Injector Wash	90% Acetonitrile / 10% Water	Strong wash needed to remove lipophilic carryover.[1]
Detection	UV 254 nm or MS (ESI Negative)	Carboxylic acids ionize best in Negative mode.[1]

Frequently Asked Questions (FAQ)

Q1: My solution turns cloudy immediately upon adding the DMSO stock to PBS. Why? A: This is "Salting Out." The high ionic strength of PBS reduces the solubility of organic compounds.[1]

• Fix: Switch to a buffer with lower ionic strength (e.g., 10 mM Tris or HEPES) or add a dispersant like 0.1% Pluronic F-127 to the buffer before adding the compound.[1]

Q2: Can I use sonication to redissolve the precipitate? A: No. Sonication generates heat and may degrade the compound (decarboxylation risk). Furthermore, it often creates a supersaturated solution that will crash out again later during the assay. If it precipitates, discard and restart using the "Step-Down" dilution method.[1]

Q3: I see double peaks in HPLC. Is my compound impure? A: Not necessarily. If your sample diluent is DMSO and your Mobile Phase A is acidic water, the "DMSO slug" can travel down the column, carrying some analyte with it, while the rest interacts with the water.

• Fix: Dilute your HPLC sample with Mobile Phase A (or 50:50 A:B) rather than pure DMSO to match the initial gradient conditions.[1]

Q4: How do I store the stock solution? A: Store as a solid at -20°C. If you must store a solution, use 100% DMSO at -80°C. Avoid freeze-thaw cycles.[1] Do not store in basic aqueous solution (NaOH) for long periods, as this may lead to slow decarboxylation or hydrolysis of the ethoxy group over months.

References

• Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Definitive text on pH-solubility profiles of weak acids).

• Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization.[1] Academic Press.[1] (Source for "Step-Down" dilution protocols).[1]

• PubChem Database. (2025).[1][3][4][5] Compound Summary: Benzoic acid derivatives.[1] National Library of Medicine.[1] (Used for structural analog physicochemical property estimation).[1]

• Thermo Fisher Scientific. (2022).[1] HPLC Troubleshooting: Precipitation of Buffers and Samples. (Source for HPLC mobile phase compatibility).[1]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Amino-5-chloro-2-ethoxybenzoic acid | C9H10ClNO3 | CID 10536658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloro-4-methylbenzoic acid | C8H7ClO2 | CID 2735755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Chloro-4-methoxybenzoic acid | C8H7ClO3 | CID 12648026 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 2-Chloro-4-ethoxy-5-methylbenzoic Acid Synthesis

This technical support guide addresses the scale-up synthesis of 2-Chloro-4-ethoxy-5-methylbenzoic acid . The following content is structured as a Tier-3 Technical Escalation resource, designed for process chemists and engineers encountering specific bottlenecks during kilogram-scale optimization.

Case ID: SC-2C4E5M-BENZ Classification: Process Chemistry / Scale-Up Support Level: Senior Application Scientist[1][2]

Executive Summary & Synthetic Strategy

To achieve high purity (>98%) and scalable yields, we recommend the "Functionalized Cresol Route." This pathway leverages the strong ortho/para directing power of the alkoxy group to install the carboxylic acid moiety regioselectively.[1]

The Logic: Direct chlorination of 4-ethoxy-3-methylbenzoic acid is prone to regio-isomeric mixtures (chlorination at C2 vs. C6).[1][2] Instead, starting with the pre-chlorinated phenol ensures the halogen is fixed, and the subsequent formylation is directed solely by the steric and electronic influence of the ethoxy group.[2]

The "Golden Route" Workflow

• O-Alkylation: 5-Chloro-2-methylphenol

  1-Chloro-3-ethoxy-4-methylbenzene.[1][2]

• Formylation (Vilsmeier-Haack): Regioselective installation of aldehyde at C6.[1]

• Oxidation: Conversion of benzaldehyde to benzoic acid.[1]

Caption: Optimized 3-step synthetic pathway prioritizing regiocontrol and purification efficiency.

Troubleshooting Guide & FAQs

Phase 1: O-Alkylation (Ether Formation)

Protocol: Reaction of 5-chloro-2-methylphenol with Ethyl Bromide (EtBr) using Potassium Carbonate (

) and Tetrabutylammonium Bromide (TBAB) in Toluene/Water or pure solvent.[1][2]

Q: My reaction stalls at 85-90% conversion. Adding more EtBr doesn't help. Why? A: This is likely due to water accumulation or surface passivation of the carbonate base.[1]

• The Mechanism: In solid-liquid biphasic systems (e.g., Acetone/K2CO3), the inorganic base surface becomes coated with KBr salts, halting the deprotonation of the phenol.[1][2]

• The Fix:

  • Switch to Phase Transfer Catalysis (PTC): Use Toluene/Water (1:1) with 5 mol% TBAB. This eliminates the surface area issue.

  • Check Agitation: Scale-up often suffers from poor mass transfer.[1][2] Ensure your impeller provides sufficient shear to create a stable emulsion.[1]

  • Reagent Quality: EtBr is volatile (bp 38°C).[1] On scale, significant loss to the headspace occurs.[2] Use a condenser set to <5°C and add EtBr in slight excess (1.2 eq) via a subsurface dip tube.

Q: I see a "dialkylated" impurity or C-alkylation. Is this possible? A: C-alkylation is rare under these conditions.[1][2] However, check your starting material purity.[2]

• Diagnosis: If your starting phenol contains 3-methylphenol (m-cresol) as an impurity, you will generate non-chlorinated byproducts that are difficult to separate later.[1][2]

• Specification: Ensure 5-Chloro-2-methylphenol input purity is >98% by GC.

Phase 2: Vilsmeier-Haack Formylation

Protocol: Reaction of Intermediate A with

and DMF to form the aldehyde.[1][2]

Q: The reaction mixture solidified into a "rock" inside the reactor. How do I salvage this? A: You have encountered the "Vilsmeier Salt Crash." The chloroiminium salt intermediate is often insoluble in non-polar solvents at high concentrations.[1]

• Prevention: Do not run this neat or in highly concentrated toluene.[1] Use 1,2-dichloroethane (DCE) or maintain a minimum DMF volume (3-4 volumes relative to substrate).[1][2]

• Recovery: Slowly add dry DMF or DCE to the reactor while mechanically breaking the solid.[1] Do not add water yet; the exotherm will be uncontrollable.[1]

Q: I am observing a 10-15% regioisomer impurity in the aldehyde. Can I separate it? A: Separation at the aldehyde stage is inefficient.[1] The ethoxy group strongly directs para, but the methyl group (weak activator) and chlorine (deactivator) create a competing electronic landscape.[1]

• The Fix:

  • Temperature Control: Keep the Vilsmeier complex formation at 0-5°C, then heat to 70-80°C for the reaction. High initial temperatures favor the kinetic isomer (ortho to methyl).

  • Purification Strategy: Do not purify here. Carry the mixture to the carboxylic acid.[2][3] The solubility difference between the target acid and the isomeric acid is significantly larger, allowing for easy rejection during the final crystallization.[2]

Phase 3: Oxidation & Isolation

Protocol: Oxidation of the aldehyde using

(Robust) or (Pinnick/Lindgren - Cleaner).[1][2]

Q: During KMnO4 oxidation, the filtration of MnO2 is clogging the filter press. How do we improve throughput? A: Colloidal

is a notorious scale-up bottleneck.[1][2]

• The Fix:

  • Celite/Hyflo Pre-coat: Pre-coat the filter press with 1-2 cm of filter aid.[1]

  • Temperature: Filter while the reaction mass is still hot (>60°C). Viscosity drops, and the salt solubility increases.[2]

  • Alternative: Switch to Lindgren Oxidation (

    , , ).[1][2] This produces no solid waste (only soluble NaCl/Na3PO4), allowing for a simple liquid-liquid extraction workup.[2]

Q: The final product color is pink/brown instead of white. Is it contaminated? A: This indicates trace Manganese or phenolic oxidation byproducts (quinones).[1]

• The Fix:

  • Bisulfite Wash: During the acid workup, wash the aqueous layer with 5% Sodium Bisulfite (

    ) before the final acidification.[1] This reduces colored quinones and residual oxidants.[1]

  • Recrystallization: Recrystallize from Ethanol/Water (80:20) . Dissolve hot in ethanol, treat with activated carbon (5% w/w), filter, and slowly add water to precipitate the white crystalline acid.

Critical Data & Specifications

Process Parameters Table

Parameter	Range	Criticality	Impact of Deviation
EtBr Equivalents	1.15 – 1.25	High	<1.1: Incomplete conversion; >1.5: Cost/Waste
Vilsmeier Temp	70°C – 85°C	Medium	<70°C: Slow reaction; >90°C: Tarry degradation
Oxidation pH	9 – 11 (KMnO4)	High	<7: Over-oxidation/Decarboxylation risk
Final Drying	50°C – 60°C	Medium	>70°C: Potential sublimation or discoloration

Solvents & Safety Profile

• DMF (Dimethylformamide): Hepatotoxic.[1] Avoid skin contact. Thermal runaway risk with POCl3 if not controlled.

• POCl3 (Phosphorus Oxychloride): Reacts violently with water.[1] Scrubber required for HCl gas evolution.

• Ethyl Bromide: Alkylating agent.[1] Carcinogen suspect.[1] Use closed handling systems.

References

• NIST Webbook. Synthesis of 2-propoxy-5-methylbenzoic acid (Analogous Methodology). National Institute of Standards and Technology. [Link][2]

• Google Patents. Method for preparing 2-ethoxy-4-amino-5-chlorobenzoic acid (Mosapride Intermediate).[1][2] Patent CN103396334A.

• Organic Syntheses. General Procedure for Vilsmeier-Haack Formylation. Org.[1][4][5] Synth. 1990, 68, 162.[2] [Link][2]

• PubChem. 2-Chloro-5-methylbenzoic acid (Starting Material Data). National Library of Medicine. [Link][2]

Sources

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN105017101A - Synthesizing method of 2-chloro-4-(methylsulfonyl)benzoic acid - Google Patents [patents.google.com]
• 3. CN102627591B - Preparation method of 2-chloro-4-methylsulfonylbenzoic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Validation of 2-Chloro-4-ethoxy-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of synthetic routes for 2-Chloro-4-ethoxy-5-methylbenzoic acid, a substituted aromatic carboxylic acid with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, the following content is structured to offer not just a protocol, but a validated strategic approach to its synthesis, emphasizing the rationale behind experimental choices and rigorous analytical confirmation.

Introduction

The precise substitution pattern of 2-Chloro-4-ethoxy-5-methylbenzoic acid presents a unique synthetic challenge. The presence of three different substituents on the benzene ring—a halogen, an alkoxy group, and a carboxyl group—necessitates a carefully planned synthetic strategy to ensure correct regioselectivity and high purity of the final product. This guide will explore a plausible and efficient synthesis pathway, compare it with viable alternatives, and detail the necessary analytical validation steps to confirm the identity and purity of the synthesized compound.

Proposed Synthesis Pathway: A Multi-Step Approach

A logical and efficient route to 2-Chloro-4-ethoxy-5-methylbenzoic acid begins with a commercially available and appropriately substituted starting material, 2-hydroxy-4-methylbenzoic acid. This pathway involves three key transformations: ethoxylation of the phenolic hydroxyl group, chlorination of the aromatic ring, and finally, conversion of the methyl group to a carboxylic acid.

Caption: Proposed synthetic workflow for 2-Chloro-4-ethoxy-5-methylbenzoic acid.

Step 1: Ethoxylation of 2-Hydroxy-4-methylbenzoic Acid

The initial step involves the conversion of the phenolic hydroxyl group of 2-hydroxy-4-methylbenzoic acid to an ethoxy group. This is a classic Williamson ether synthesis.

Experimental Protocol:

• To a solution of 2-hydroxy-4-methylbenzoic acid (1 equivalent) in dry acetone, add anhydrous potassium carbonate (2.5 equivalents).

• Stir the suspension vigorously and add diethyl sulfate (1.2 equivalents) dropwise at room temperature.

• Reflux the reaction mixture for 8-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, filter the reaction mixture to remove potassium carbonate and evaporate the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with 1M NaOH solution to remove any unreacted starting material, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain 2-ethoxy-4-methylbenzoic acid.

Causality: The use of a polar aprotic solvent like acetone and a mild base such as potassium carbonate facilitates the deprotonation of the phenolic hydroxyl group without hydrolyzing the ester, promoting the SN2 reaction with diethyl sulfate.

Step 2: Chlorination of 2-Ethoxy-4-methylbenzoic Acid

The second step is the electrophilic aromatic substitution to introduce a chlorine atom onto the benzene ring. The directing effects of the existing substituents are crucial here. The ethoxy group is an ortho-, para-director, and the carboxylic acid and methyl groups are also ortho-, para-directors. The position ortho to the ethoxy group and meta to the carboxylic acid is the most likely site for chlorination.

Experimental Protocol:

• Dissolve 2-ethoxy-4-methylbenzoic acid (1 equivalent) in glacial acetic acid.

• Slowly add sulfuryl chloride (SO2Cl2) (1.1 equivalents) to the solution at 0-5 °C with constant stirring.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-cold water.

• The solid precipitate is filtered, washed with cold water until the filtrate is neutral, and then dried under vacuum to yield 2-chloro-4-ethoxy-5-methylbenzoic acid.

Causality: Glacial acetic acid serves as a polar protic solvent that can solvate the ions formed during the reaction. Sulfuryl chloride is an effective chlorinating agent for activated aromatic rings.

Comparison with an Alternative Synthetic Route

An alternative approach could involve starting with 2-chloro-5-methylphenol, followed by ethoxylation, and finally, oxidation of the methyl group to a carboxylic acid.

Caption: Comparison of the proposed and alternative synthetic routes.

Feature	Proposed Route	Alternative Route
Starting Material	2-Hydroxy-4-methylbenzoic Acid	2-Chloro-5-methylphenol
Key Steps	Ethoxylation, Chlorination	Ethoxylation, Oxidation
Advantages	Readily available starting material. The carboxyl group is protected during chlorination.	Fewer steps might be perceived.
Disadvantages	Three steps are required.	The oxidation of the methyl group in the final step can be harsh and may lead to side products. The starting material may be less common.

The proposed route is generally preferred due to the milder conditions in the final steps and the better availability of the starting material.

Validation of the Synthesis

Rigorous analytical validation is paramount to confirm the successful synthesis and purity of 2-Chloro-4-ethoxy-5-methylbenzoic acid.

Spectroscopic Analysis

Technique	Expected Observations for 2-Chloro-4-ethoxy-5-methylbenzoic acid
¹H NMR	Aromatic protons (singlets or doublets), ethoxy group (quartet and triplet), methyl group (singlet), and a broad singlet for the carboxylic acid proton.
¹³C NMR	Peaks corresponding to the carboxyl carbon, aromatic carbons (including those attached to chloro, ethoxy, and methyl groups), ethoxy carbons, and the methyl carbon.
IR Spectroscopy	Characteristic absorption bands for the O-H stretch of the carboxylic acid (broad), C=O stretch of the carboxylic acid, C-O-C stretch of the ether, and C-Cl stretch.[1][2]
Mass Spectrometry	Molecular ion peak (M+) corresponding to the molecular weight of the compound, along with a characteristic M+2 peak due to the chlorine isotope.

Purity Assessment: HPLC and GC Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are essential for determining the purity of the final product and for monitoring the progress of the reaction.[3][4][5][6][7]

Parameter	HPLC Method	GC Method
Column	C18 reverse-phase column	Capillary column with a polar stationary phase
Mobile Phase	Acetonitrile/water with 0.1% formic acid (gradient elution)	Helium carrier gas
Detector	UV-Vis detector (at λmax of the compound)	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Sample Prep	Dissolved in mobile phase	Derivatization to a more volatile ester may be required

Experimental Protocol for HPLC Validation:

• Preparation of Standard Solution: Accurately weigh and dissolve a reference standard of 2-Chloro-4-ethoxy-5-methylbenzoic acid in the mobile phase to prepare a stock solution. Prepare a series of dilutions to construct a calibration curve.

• Preparation of Sample Solution: Accurately weigh and dissolve the synthesized product in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Gradient of acetonitrile and water (with 0.1% formic acid)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions. The purity of the synthesized product is determined by comparing the peak area of the main component to the total area of all peaks.

Conclusion

The synthesis of 2-Chloro-4-ethoxy-5-methylbenzoic acid is a multi-step process that requires careful planning and execution. The proposed route starting from 2-hydroxy-4-methylbenzoic acid offers a reliable and efficient method. Rigorous validation using a combination of spectroscopic and chromatographic techniques is essential to confirm the identity and purity of the final product. This guide provides a comprehensive framework for researchers and scientists to approach the synthesis and validation of this and similar substituted benzoic acid derivatives with confidence.

References

• Patsnap. "GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? - Patsnap Eureka." Accessed February 14, 2024. [Link].

• Phenomenex. "HPLC vs GC: What Sets These Methods Apart." Accessed February 14, 2024. [Link].

• "2002 cecri." Accessed February 14, 2024. [Link].

• Xiao, Jing, and Li‐Biao Han. "Atom-efficient chlorination of benzoic acids with PCl3 generating acyl chlorides." Journal of Chemical Research 43, no. 7-8 (2019): 245-249. [Link].

• Brewer Science. "Small Molecule Analysis Testing: HPLC vs GC." Accessed February 14, 2024. [Link].

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• Xiao, Jing, and Li-Biao Han. "Atom-efficient chlorination of benzoic acids with PCl 3 generating acyl chlorides." Journal of Chemical Research 43.7-8 (2019): 245-249. [Link].

• Element Lab Solutions. "Dedicated HPLC and GC columns for PAH analysis." Accessed February 14, 2024. [Link].

• Horst, Joachim. "Which analytical instrument would be better for PAHs analysis? GCMS or HPLC?" ResearchGate. Last modified October 31, 2022. [Link].

• Raber, Douglas J., et al. "Esterification of Carboxylic Acids with Trialkyloxonium Salts: Ethyl and Methyl 4-Acetoxybenzoates." Organic Syntheses 56 (1977): 59. [Link].

• "A comparative study of two stage electrochemical oxidation of toluene, p-ethoxy toluene, o-chlorotoluene and p-isopropyl toluene using Ce4+/Ce3+ redox system in methane sulphonic acid medium." ResearchGate. Accessed February 14, 2024. [Link].

• "Innovative synthesis of derivatives of 4-ethylbenzoic acid and 4-ethylcyclohexanecarboxylic a." Accessed February 14, 2024. [Link].

• Ditrich, K. "Oxidation of methyl groups attached to an aromatic nucleus is a frequently used method in organic synthesis." Science of Synthesis 19 (2007): 201-228. [Link].

• Google Patents. "CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound." Accessed February 14, 2024. .

• Small, G. W., et al. "Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9." Journal of industrial microbiology & biotechnology 43.1 (2016): 49-59. [Link].

• "Synthesis of 2-hydroxy-4-(2-hydroxybenzamido) benzoic acid." ResearchGate. Accessed February 14, 2024. [Link].

• "Synthesis of 2-propoxy-5-methylbenzoic acid." Accessed February 14, 2024. [Link].

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• "Synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic Acid." Semantic Scholar. Accessed February 14, 2024. [Link].

• Google Patents. "CN109503355A - A kind of preparation method of p-chloromethyl benzoic acid." Accessed February 14, 2024. .

• "IR spectra of benzoic acid in the regions of OH (a) and C=O (b) stretching vibrations." ResearchGate. Accessed February 14, 2024. [Link].

• "287 ELABORATION OF A METHOD FOR SYNTHESIS FOR METHYL P-HIDROXYLBENZOATE, A FOOD PRESERVATIVE P-Hydroxybenzoic acid and its ester." CABI Digital Library. Accessed February 14, 2024. [Link].

• "Vinyl chloride synthesis via selective oxidative coupling of methyl chloride." ChemRxiv. Accessed February 14, 2024. [Link].

• Vaia. "Toluene on oxidation with chromyl chloride produces (a) benzaldehyde (b) benzoic acid (c) acetophenone (d) benzyl alcohol." Accessed February 14, 2024. [Link].

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-4-ethoxy-5-methylbenzoic acid

Topic: Personal protective equipment for handling 2-Chloro-4-ethoxy-5-methylbenzoic acid Content Type: Operational Safety & Logistical Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

CAS: 1794756-74-3[1]

Executive Safety Summary

Immediate Action Required: Treat this compound as a Severe Irritant and potential Eye Corrosive .[2] As a substituted benzoic acid derivative, 2-Chloro-4-ethoxy-5-methylbenzoic acid presents a dual hazard profile: acidic corrosivity combined with increased lipophilicity due to the ethoxy/methyl substitutions.[1] This allows for faster dermal absorption compared to unsubstituted benzoic acid.[1]

Critical Hazard Overview:

• H315: Causes skin irritation.[1][2][3][4][5][6]

• H318/H319: Causes serious eye damage/irritation.[1][3][4]

• H335: May cause respiratory irritation (Solid/Dust hazard).[1][6]

Risk Assessment & Hazard Analysis (The "Why")

From the desk of the Senior Application Scientist:

To handle this chemical safely, you must understand its molecular behavior.[1] It is not just "an acid"; it is a lipophilic organic acid .[1]

• The Lipophilic Vector: The 4-ethoxy and 5-methyl groups increase the LogP (partition coefficient) of the molecule.[1] Unlike simple mineral acids that burn on the surface, this compound has the potential to penetrate the lipid bilayer of the stratum corneum before ionizing. This can lead to delayed, deep-tissue irritation that is not immediately felt upon contact.[1]

• The Acidic Proton: The carboxylic acid moiety (

  ) will protonate proteins and disrupt cell membranes upon contact with mucous membranes (eyes, lungs).[1]

• Dust Migration: As a crystalline solid, electrostatic charging during weighing can cause "dust fly," creating an inhalation risk that targets the moist alveoli of the lungs.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety rules. Use this matrix to select PPE based on your specific operational scale.

PPE Component	Material Standard	Specification & Causality
Hand Protection	Nitrile (High Grade)	Thickness: 0.11 mm (Standard), 0.2 mm (Prolonged).Logic: Nitrile offers excellent resistance to organic acids.[1] Latex is NOT recommended due to poor resistance to the lipophilic ethoxy tail, which may swell the glove material.
Eye Protection	Chemical Goggles	Standard: ANSI Z87.1 / EN 166.Logic: Safety glasses are insufficient. The fine dust can bypass side shields.[1] If the solid contacts the eye, it creates a localized high-acidity zone that causes immediate corneal opacity.[1]
Respiratory	N95 / P2 / P3	Requirement: Mandatory if handling >100 mg outside a fume hood.Logic: Prevents inhalation of particulates that cause chemically induced bronchitis.
Body Defense	Lab Coat (Cotton/Poly)	Closure: Snap closures preferred over buttons for rapid removal.Logic: Synthetic blends can melt if a reaction exotherms; 100% cotton or treated fire-resistant coats are safer for synthesis workflows.[1]

Visualizing PPE Selection Logic

The following decision tree guides your PPE setup based on the state of the matter (Solid vs. Solution).

Figure 1: Decision logic for PPE selection based on physical state and solvent carrier risks.

Operational Protocol: Handling & Synthesis

Field Insight: This compound is prone to static cling. Use anti-static guns or weigh onto weighing paper rather than plastic boats to minimize loss and dispersion.

Protocol A: Weighing & Transfer

• Preparation: Clear the balance area.[1] Place a damp paper towel ring around the balance to catch stray dust.[1]

• Anti-Static Measure: If the powder is fluffy/static, use an ionizing bar or wait 10 seconds after opening the vial before inserting a spatula.

• Transfer: Use a stainless steel micro-spatula.[1] Do not use plastic spatulas, as static will cause the compound to "jump," creating an aerosol hazard.

• Cleanup: Wipe the balance area with a tissue dampened with 70% Ethanol.[1] The ethanol helps solubilize and remove the organic acid residue better than water alone.

Protocol B: Solubilization (Self-Validating Step)

Trustworthiness Check: If the solution remains cloudy, do not heat blindly.

• Solvent Choice:

  • High Solubility: DMSO, DMF, Methanol.

  • Moderate/Low: Dichloromethane, Ethyl Acetate.

  • Insoluble: Water (unless pH > 8).[1]

• Procedure: Add solvent slowly to the solid.[1] Vortexing is preferred over sonication to avoid generating heat which might degrade sensitive impurities if present.[1]

• Validation: The solution should be clear and colorless to pale yellow. If a precipitate persists in DMSO, check the water content of your solvent; this compound is hydrophobic and will crash out if the solvent is "wet."

Emergency & Disposal Logistics

Accidental Exposure Response

• Eye Contact (Critical): Immediately flush with water for 15 minutes .[1][2][4][7] Do not stop earlier. The lipophilic nature means the acid sticks to the corneal surface.[1]

• Skin Contact: Wash with soap and water.[2][3][7][8][9] Do not use alcohol to wash skin; alcohol increases blood flow and permeability, potentially driving the chemical deeper into the dermis.

Disposal Plan

Do not pour down the drain. This compound is toxic to aquatic life due to pH modulation and organic load.

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Chemical Solid	Double-bag in clear polyethylene.[1] Label as "Organic Acid Solid - Irritant".[1]
Liquid Waste	Halogenated Organic	If dissolved in DCM/Chloroform.[1]
Liquid Waste	Non-Halogenated Organic	If dissolved in MeOH/DMSO/Acetone.[1]
Aqueous Waste	Aqueous Acidic	If generated during extraction.[1] Neutralize to pH 7 before disposal if local regulations allow, otherwise treat as aqueous hazardous waste.[1]

Workflow Diagram: Safe Handling Lifecycle

Figure 2: The lifecycle of the compound from storage to disposal, emphasizing the quenching step.[1]

References

• PubChem. (n.d.).[1] 2-Chloro-4-methylbenzoic acid (Analogous Safety Data). National Library of Medicine.[1] Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.).[1] C&L Inventory: Benzoic acid derivatives classification. Retrieved from [Link][1]

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